Cas no 2228382-41-8 (4-(1,1-difluoro-2-hydroxyethyl)benzene-1,2,3-triol)

• Product Name: 4-(1,1-difluoro-2-hydroxyethyl)benzene-1,2,3-triol
• CAS No: 2228382-41-8
• MF: C₈H₈F₂O₄
• MW: 206.143529891968
• CID: 6585971
• PubChem ID: 165631481
• Update Time: 2025-11-06

4-(1,1-difluoro-2-hydroxyethyl)benzene-1,2,3-triol Chemical and Physical Properties

Names and Identifiers

• 4-(1,1-difluoro-2-hydroxyethyl)benzene-1,2,3-triol
• EN300-1941957
• 2228382-41-8

• Inchi： 1S/C8H8F2O4/c9-8(10,3-11)4-1-2-5(12)7(14)6(4)13/h1-2,11-14H,3H2
• InChI Key： GNAKIQKJYBOVGI-UHFFFAOYSA-N
• SMILES： FC(CO)(C1C=CC(=C(C=1O)O)O)F

Computed Properties

• Exact Mass: 206.03906506g/mol
• Monoisotopic Mass: 206.03906506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 80.9Ų

Additional information on 4-(1,1-difluoro-2-hydroxyethyl)benzene-1,2,3-triol

4-(1,1-Difluoro-2-Hydroxyethyl)Benzene-1,2,3-Triol: A Comprehensive Overview

The compound 4-(1,1-difluoro-2-hydroxyethyl)benzene-1,2,3-triol (CAS No. 2228382-41-8) is a highly specialized organic molecule with unique structural and functional properties. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. The molecule consists of a benzene ring substituted with three hydroxyl groups at positions 1, 2, and 3 and a side chain at position 4 containing a difluoro group and a hydroxyl group. This combination of functional groups imparts the compound with distinct chemical reactivity and physical properties.

Recent studies have highlighted the importance of difluoro groups in modulating the electronic properties of organic molecules. In the case of 4-(1,1-difluoro-2-hydroxyethyl)benzene-1,2,3-triol, the presence of two fluorine atoms in the side chain significantly enhances the molecule's stability and reactivity. Fluorine's electronegativity contributes to a reduction in the electron density of the adjacent carbon atoms, which can influence both the acidity of the hydroxyl groups and the overall polarity of the molecule. This makes the compound an interesting candidate for use in drug design and development.

The hydroxyl groups on the benzene ring play a crucial role in determining the compound's solubility and hydrogen bonding capabilities. These properties are essential for its potential applications in biological systems. For instance, triols like 4-(1,1-difluoro-2-hydroxyethyl)benzene-1,2,3-triol have been explored as intermediates in the synthesis of complex natural products and bioactive molecules. Recent research has demonstrated that such compounds can serve as building blocks for constructing intricate molecular architectures with tailored functionalities.

The synthesis of 4-(1,1-difluoro-2-hydroxyethyl)benzene-1,2,3-triol involves a multi-step process that typically begins with the preparation of a suitable benzene triol derivative. The introduction of the difluoro side chain is achieved through various methods, including nucleophilic substitution or coupling reactions. Researchers have optimized these steps to improve yield and purity while maintaining control over stereochemistry where necessary.

One area where this compound has shown particular promise is in materials science. The combination of fluorinated groups and hydroxyl functionalities allows for fine-tuning of surface properties such as wettability and adhesion. Recent studies have explored its use as a precursor for creating advanced coatings and polymers with enhanced durability under harsh environmental conditions.

In conclusion, 4-(1,1-difluoro-2-hydroxyethyl)benzene-1,2,3-triol (CAS No. 2228382-41-8) represents a versatile platform for exploring new chemical entities with diverse applications. Its unique structure and functional groups make it an attractive target for ongoing research across multiple disciplines. As our understanding of its properties continues to grow through cutting-edge studies, this compound is poised to play an increasingly important role in both academic and industrial settings.